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Compound of Interest

Compound Name: iron;vanadium

Cat. No.: B14725944

An In-depth Technical Guide to the Crystal Structure of Iron-Vanadium Compounds

This technical guide provides a comprehensive overview of the crystal structures of various
iron-vanadium (Fe-V) compounds. It is intended for researchers, scientists, and professionals
in drug development and materials science who are interested in the detailed crystallographic
properties of these alloys. The guide covers the primary phases, their structural parameters,
and the experimental methodologies used for their characterization.

Overview of the Iron-Vanadium System

The iron-vanadium system is characterized by a complete solid solution with a body-centered
cubic (BCC) structure at high temperatures.[1][2][3] Upon cooling, various ordered phases can
form, with the most prominent being the equiatomic FeV phase and the complex sigma (o)
phase. The formation and stability of these phases are dependent on composition and
temperature, as illustrated in the Fe-V phase diagram.

Crystal Structures of Key Iron-Vanadium
Compounds

The crystallographic data for the main phases in the Fe-V system are summarized below.
These phases include the disordered BCC solid solution, the ordered FeV and VsFe phases,
and the tetragonal ¢ phase.

Quantitative Crystallographic Data
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The following table summarizes the key crystallographic parameters for different iron-vanadium

compounds.
Lattice
Pearson Space Crystal Reference(s
Phase Parameters
Symbol Group System )
(A)
Varies with
) composition
(aFe,V) Solid .
] cl2 Im-3m Cubic (e.g.,a= [2][4]

Solution
2.856 for
pure Fe)

FeV cP2 Pm-3m Cubic a=294A [5]

VsFe cP8 Pm-3n Cubic a=462A [6][7]
a=8.96A ¢
=4.64 A

o-FeV tP30 P42/mnm Tetragonal N [8][9][10]
(composition
dependent)

Detailed Phase Descriptions

e (aFe,V) Solid Solution: At elevated temperatures, iron and vanadium form a continuous solid
solution with a body-centered cubic (BCC) structure.[3] The lattice parameter of this phase
varies with the vanadium content.[11]

o FeV (CsCl-type): The equiatomic FeV compound possesses a CsClI-type ordered structure.
[5] It crystallizes in the cubic Pm-3m space group. In this structure, each vanadium atom is
surrounded by eight iron atoms in a body-centered cubic geometry, with a V-Fe bond length
of approximately 2.55 A.[5]

e VsFe (Al5 type): The VsFe compound crystallizes in the cubic Pm-3n space group. In this
structure, the iron atoms are situated at the corners and the center of the cubic unit cell,
while the vanadium atoms are located on the faces.[6]
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e Sigma (o) Phase: The sigma phase is an intermetallic compound that forms in the Fe-V
system over a composition range of approximately 31.5 to 61 at% V.[8] It has a complex
tetragonal crystal structure with the space group P42/mnm.[9][10] The unit cell contains 30
atoms distributed over five crystallographically non-equivalent sites.[10] The formation of the
hard and brittle o-phase can significantly influence the mechanical properties of Fe-V alloys.
[81[12]

Experimental Determination of Crystal Structures

The determination of the crystal structures of iron-vanadium compounds primarily relies on
diffraction and microscopy techniques.

Synthesis of Iron-Vanadium Compounds

Ferrovanadium alloys are commercially produced through the reduction of vanadium pentoxide
(V20s) in the presence of iron.[13] Common methods include:

e Aluminothermic Reduction: A mixture of V20s, iron, and aluminum is heated in an electric arc
furnace. The aluminum reduces the vanadium oxide, and the resulting vanadium dissolves in
the molten iron.[13]

 Silicothermic Reduction: Vanadium pentoxide is reduced by ferrosilicon in an electric arc
furnace.[13]

For laboratory-scale synthesis and the study of specific phases, methods such as arc melting,
mechanical alloying, and various heat treatments are employed to achieve the desired
compositions and microstructures.[14][15]

X-Ray Diffraction (XRD)

X-ray diffraction is a fundamental technique for identifying the phases present in a material and
determining their crystal structures.

o Sample Preparation: Samples are typically in the form of powders or polished bulk materials.
Powder samples are prepared by grinding the alloy to a fine powder to ensure random
orientation of the crystallites.
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» Data Collection: A monochromatic X-ray beam is directed at the sample, and the diffracted X-
rays are detected as a function of the scattering angle (26).

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, contains peaks
at specific angles that are characteristic of the crystal structure of the phases present. The
positions of the peaks are used to determine the lattice parameters, and the relative
intensities of the peaks provide information about the atomic arrangement within the unit cell.
Rietveld refinement is a common method for analyzing the diffraction data to obtain detailed
structural information.

Transmission Electron Microscopy (TEM)
Transmission electron microscopy is used to obtain high-resolution images of the

microstructure and to perform electron diffraction analysis on localized regions of the sample.

o Sample Preparation: Thin foil specimens are prepared by mechanical polishing followed by
ion milling or electropolishing to achieve electron transparency.

e Imaging and Diffraction: Bright-field and dark-field imaging can reveal the morphology and
distribution of different phases. Selected Area Electron Diffraction (SAED) patterns can be
used to determine the crystal structure and orientation of individual grains or precipitates.[1]

Visualizations
Fe-V Phase Diagram

The following diagram illustrates the relationship between the different phases of the iron-
vanadium system as a function of temperature and composition.
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Legend Fe-V Phase Diagram (Schematic)
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Caption: Schematic Fe-V phase diagram showing the main phases.

Experimental Workflow for Crystal Structure
Determination

The following diagram outlines a typical workflow for the experimental characterization of iron-

vanadium compounds.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b14725944?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14725944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Alloy Synthesis
(e.g., Arc Melting)

Homogenization

Characterization

Sample Preparation
(Powder/Bulk)

RN

X-Ray Diffraction (XRD) Transmission Electron

Microscopy (TEM)
| 7
¢ ata Analyéis

Structure Solution Microstructure

Phase Identification & Refinement Analysis

Crystallographic Data
(Lattice Parameters, etc.)

Click to download full resolution via product page

Caption: Workflow for crystal structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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